1-[(3-chlorophenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-(3-fluorophenyl)-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C19H13ClFN2O2S/c20-13-4-1-3-12(9-13)11-22-16-7-8-26-17(16)18(24)23(19(22)25)15-6-2-5-14(21)10-15/h1-10,17H,11H2/q+1
• InChI Key: UTHJDYVRCAOVGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C[N+]2=C3C=CSC3C(=O)N(C2=O)C4=CC(=CC=C4)F
• Molecular Formula: C19H13ClFN2O2S+
• Molecular Weight: 387.8 g/mol

Description

1-[(3-chlorophenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H12ClFN2O2S and its molecular weight is 386.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Several studies have focused on the synthesis of thieno[3,2-d]pyrimidine derivatives, demonstrating diverse methodologies for constructing these compounds. For instance, More et al. (2013) described the synthesis of substituted thienopyrimidines through several steps, starting from ethyl 2-aminothiophene-3-carboxylate, leading to compounds with potential antibacterial properties More, Chandra, Nargund, & Nargund, 2013. Elneairy (2010) reported on the novel synthesis of pyridine-thione and fused nitrogen and/or sulfur heterocyclic derivatives, highlighting the versatility of these compounds in heterocyclic synthesis Elneairy, 2010.

Biological Activity

The search for new compounds with biological activity is a key driver of research in this area. Hafez and El-Gazzar (2017) synthesized a series of thieno[3,2-d]pyrimidine derivatives and evaluated their antitumor activity, finding several compounds with potent anticancer activity Hafez & El-Gazzar, 2017. Similarly, Rauf et al. (2010) investigated the urease inhibition of 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-diones, contributing to the understanding of these compounds' biological activities Rauf et al., 2010.

Applications Beyond Drug Development

The applications of thieno[3,2-d]pyrimidine derivatives extend beyond drug development. For example, the structural investigation of these compounds provides insights into their physical and chemical properties, which could be relevant for materials science and chemical synthesis methodologies. Wolska and Herold (2000) reported on the crystal structures of certain pyrimidine derivatives, offering a glimpse into their potential for forming centrosymmetric dimers and the implications for molecular design Wolska & Herold, 2000.